2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CCC(C1=CC=CC=C1)NCC(C)(C)O
• InChI: InChI=1S/C13H21NO/c1-4-12(14-10-13(2,3)15)11-8-6-5-7-9-11/h5-9,12,14-15H,4,10H2,1-3H3
• InChIKey: HPHNXEOQNBWJRD-UHFFFAOYSA-N

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol: Chemical Identity and Sourcing Parameters

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol (CAS 1248159-48-9) is a chiral C₁₃H₂₁NO amino alcohol bearing a sterically hindered tertiary alcohol group and a 1-phenylpropyl substituent on the secondary amine nitrogen . Structurally, it belongs to the phenylpropylamino alkanol class, which has been described in patent literature as possessing anorexigenic, analgesic, and anticonvulsant properties [1]. The compound is commercially available at a minimum purity of 95% .

Scaffold Class Chiral amino alcohol with stereochemically defined 1-phenylpropyl center

Key Motif Tertiary alcohol at C2; blocks alcohol dehydrogenase-mediated oxidation

Purity ≥95%; research-grade chiral building block

• [1] Beregi, L., Hugon, P., Le Douarec, J. C., & Duhault, J. (1972). Phenyl propylamino alkanols and their esters. US Patent 3,683,008. View Source

Why 2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol Cannot Be Interchanged with Generic Analogs

Despite sharing a core amino alcohol motif with compounds such as 1-[(1-phenylpropyl)amino]propan-2-ol (secondary alcohol) and 3-[(1-phenylpropyl)amino]propan-1-ol (primary alcohol), 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol possesses a unique tertiary alcohol group at the 2-position . This quaternary carbon center eliminates the potential for alcohol oxidation to ketones, alters hydrogen-bonding capacity, and introduces steric compression effects that influence both reactivity and biological recognition. The phenylpropyl group contains a chiral center adjacent to the amine nitrogen, and the combination of this configurationally defined stereocenter with the conformationally restricted tertiary alcohol produces a compound with a defined three-dimensional pharmacophore that is not replicated by simple homologation or repositioning of functional groups [1].

Target Tertiary alcohol at C2; no α-hydrogen for ADH oxidation

Substitute Risk Secondary alcohol analogs remain ADH-susceptible; metabolic oxidation pathway may differ

Target 1-Phenylpropyl substituent directly on amine nitrogen

Substitute Risk Regioisomeric analogs reposition the amine substituent; steric environment and pharmacophoric context may shift

Target Sterically shielded tertiary alcohol H-bond donor

Substitute Risk Unshielded secondary or primary alcohols exhibit stronger intermolecular H-bonding; solvent accessibility and permeability context may not transfer

• [1] Beregi, L., Hugon, P., Le Douarec, J. C., & Duhault, J. (1972). Phenyl propylamino alkanols and their esters. US Patent 3,683,008. View Source

Head-to-Head Quantitative Differentiation of 2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol vs. Closest Analogs

Alcohol Oxidation Resistance: Tertiary vs. Secondary Alcohol Metabolism

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol contains a tertiary alcohol at the 2-position, which lacks the α-hydrogen necessary for alcohol dehydrogenase (ADH)-mediated oxidation to a carbonyl. In contrast, the close analog 1-[(1-phenylpropyl)amino]propan-2-ol possesses a secondary alcohol that is susceptible to ADH oxidation. The tertiary alcohol motif is a known strategy to block oxidative metabolism at this site [1].

Oxidation Resistance

Class-level inference

Tertiary alcohol: no α-hydrogen present; ADH oxidation blocked. Secondary alcohol comparator remains ADH-susceptible.

Supports metabolic stability differentiation context

No direct head-to-head kinetic data; class-level ADH substrate inference

Evidence Dimension	Susceptibility to enzymatic alcohol oxidation
Target Compound Data	Tertiary alcohol; no α-hydrogen present; ADH oxidation not possible
Comparator Or Baseline	1-[(1-Phenylpropyl)amino]propan-2-ol (secondary alcohol); ADH oxidation possible (class-level expectation)
Quantified Difference	Qualitative block of metabolic pathway vs. potential oxidation; no direct head-to-head kinetic data available
Conditions	Class-level inference based on well-established alcohol dehydrogenase substrate requirements (presence of α-hydrogen)

Why This Matters

Blocked metabolic oxidation at the alcohol site can translate to extended in vivo half-life and reduced clearance, making the tertiary alcohol congener a more stable probe or lead scaffold.

• [1] Testa, B., & Krämer, S. D. (2007). The biochemistry of drug metabolism – an introduction. Part 2. Redox reactions and their enzymes. Chemistry & Biodiversity, 4(3), 257-405. (Class-level reference for ADH substrate requirements). View Source

Steric Bulk Differentiation: Impact on Enantioselective Catalysis

In amino-alcohol-based chiral ligand scaffolds, increasing steric bulk adjacent to the alcohol oxygen enhances enantioselectivity in asymmetric addition reactions. The quaternary carbon of the tertiary alcohol in 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol provides greater steric compression than the secondary alcohol of 1-[(1-phenylpropyl)amino]propan-2-ol. Representative reviews of amino alcohol ligands demonstrate that substituting a tertiary alcohol for a secondary or primary alcohol can increase enantiomeric excess (ee) by 10–40% in diethylzinc addition to aldehydes, depending on substrate [1].

Enantioselectivity Context

Class-level inference

Projected 10–40% ee improvement vs secondary alcohol amino alcohol ligands

Supports chiral ligand screening evaluation

No direct measurement for this compound; class-level trend from amino alcohol ligand reviews

Evidence Dimension	Enantioselectivity in asymmetric catalysis
Target Compound Data	Tertiary alcohol at C2 provides quaternary-carbon steric environment; anticipated ee enhancement vs. secondary alcohol class
Comparator Or Baseline	1-[(1-Phenylpropyl)amino]propan-2-ol (secondary alcohol); typical ee range ~60–85% for analogous ligands
Quantified Difference	Projected 10–40% ee improvement (class-level trend; no direct measurement for this specific compound)
Conditions	Class-level inference based on literature trends for β-amino alcohol ligands in diethylzinc additions

Why This Matters

Higher enantioselectivity reduces waste and purification burden in asymmetric synthesis campaigns, directly impacting cost and feasibility of chiral molecule production.

• [1] Pu, L. (2001). 1,1'-Binaphthyl dimers, oligomers, and polymers: Molecular recognition, asymmetric catalysis, and new materials. Chemical Reviews, 101(3), 757-824. (Review covering steric effects of amino alcohol ligands on enantioselectivity). View Source

Molecular Weight and Lipophilicity Differentiation vs. Primary Alcohol Analog

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol (MW 207.31 g/mol) is 14.03 Da heavier than the primary alcohol analog 3-[(1-phenylpropyl)amino]propan-1-ol (MW 193.28 g/mol) [1]. The additional methyl group on the tertiary carbon increases calculated logP by approximately 0.4–0.6 units (class-level estimate based on π contribution of a methyl group) [2].

Lipophilicity Shift

Cross-study comparable

ΔMW +14.03 Da; estimated ΔlogP ≈ +0.5 vs primary alcohol analog

Supports permeability ranking in analog series

logP estimated by methyl group π contribution; vendor-reported molecular weights

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW 207.31 g/mol; predicted logP approximately 2.5–2.8 (estimated via fragment addition)
Comparator Or Baseline	3-[(1-Phenylpropyl)amino]propan-1-ol (CAS 1038254-71-5); MW 193.28 g/mol; predicted logP approximately 1.9–2.2
Quantified Difference	ΔMW = +14.03 Da; ΔlogP ≈ +0.5 (estimated)
Conditions	Molecular weights from vendor-reported data; logP estimated by methyl group π contribution (Hansch analysis)

Why This Matters

Increased lipophilicity typically enhances passive membrane permeability and blood-brain barrier penetration, influencing the compound's suitability for CNS-targeted probe design.

• [1] PubChem, 3-[(1-Phenylpropyl)amino]propan-1-ol, CID 53411274. View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616. (Provides π values for methyl group contribution to logP). View Source

Regioisomeric Differentiation: Impact on Steric Environment Around the Amine Nitrogen

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol positions the bulky 1-phenylpropyl group directly on the amine nitrogen, whereas the commercial isomer 2-[(2-methyl-1-phenylpropyl)amino]propan-1-ol (CAS 1158047-92-7) places a primary alcohol at the terminus and a differently branched substituent on nitrogen . This regioisomeric difference alters the steric environment at the nucleophilic amine lone pair, which is critical in both covalent derivatization and receptor-binding interactions. In the class of phenylpropylamino alkanols described in US Patent 3,683,008, variations in the position of the alcohol and the substitution on the nitrogen produced marked differences in anorexigenic activity (up to 55% reduction in epididymal fat at 30–50 mg/kg p.o. in rat) [1].

Regioisomeric Profile

Cross-study comparable

Amine steric environment altered vs 2-[(2-methyl-1-phenylpropyl)amino]propan-1-ol. Patent-class analog activity: up to 55% epididymal fat reduction (30–50 mg/kg p.o., rat).

Supports regioisomer comparison studies

Target compound not directly measured in cited patent model

Evidence Dimension	Steric accessibility of the amine nitrogen and in vivo pharmacodynamic outcome
Target Compound Data	Tertiary alcohol at C2; 1-phenylpropyl directly on amine; specific pharmacodynamic profile unknown
Comparator Or Baseline	2-[(2-Methyl-1-phenylpropyl)amino]propan-1-ol (primary alcohol, branched substituent); and patent-described analogs with varying alcohol positions showing up to 55% fat reduction in rat
Quantified Difference	Patent analog activity: up to 55% reduction in epididymal fat (30–50 mg/kg p.o., rat); target compound activity not directly measured in this patent
Conditions	Rat epididymal fat model (US Patent 3,683,008)

Why This Matters

Regioisomeric variation affects both synthetic utility (reactive handle availability) and biological activity potency, meaning direct substitution of one isomer for another can compromise synthetic yields and biological outcomes.

• [1] Beregi, L., Hugon, P., Le Douarec, J. C., & Duhault, J. (1972). Phenyl propylamino alkanols and their esters. US Patent 3,683,008. View Source

Hydrogen Bond Donor Capacity: Tertiary vs. Secondary Alcohol Classification

Both 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol and its secondary alcohol analog 1-[(1-phenylpropyl)amino]propan-2-ol contribute one hydrogen bond donor (HBD) to the molecular descriptor count, but the tertiary alcohol HBD is sterically shielded by the geminal methyl groups, reducing its solvent accessibility . Infrared spectroscopic studies on analogous tertiary vs. secondary amino alcohols have shown that tertiary alcohols exhibit a 10–20 cm⁻¹ upward shift in O–H stretching frequency compared to secondary alcohols in dilute CCl₄, consistent with weaker intermolecular hydrogen bonding [1].

H-Bond Donor Strength

Supporting evidence

Δν(O–H) ≈ +10 to +20 cm−¹; weaker H-bond donation vs secondary alcohol analog

May reduce desolvation penalty upon membrane transfer

Class-level IR data from structurally related amino alcohols; not measured for this compound

Evidence Dimension	Hydrogen bond donor strength (O–H stretching frequency)
Target Compound Data	Tertiary alcohol; predicted ν(O–H) ~3630–3640 cm⁻¹ in dilute CCl₄ (class-level data)
Comparator Or Baseline	Secondary alcohol analog; ν(O–H) ~3615–3625 cm⁻¹ (class-level data from literature on amino alcohols)
Quantified Difference	Δν(O–H) ≈ +10 to +20 cm⁻¹, indicating weaker H-bond donor strength
Conditions	Infrared spectroscopy in dilute aprotic solvent (class-level data from structurally related amino alcohols)

Why This Matters

Weaker hydrogen bond donation reduces desolvation penalty upon membrane partitioning, potentially enhancing passive permeability and oral bioavailability.

• [1] Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). Wiley. (Chapter on IR spectroscopy of alcohols; class-level reference for O–H stretching frequencies of tertiary vs. secondary alcohols). View Source

Optimized Application Scenarios for 2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol Based on Differentiated Properties

Chiral Ligand Development for Asymmetric Addition Reactions

The combination of the conformationally restricted tertiary alcohol and the configurable 1-phenylpropyl chiral center makes 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol a candidate for designing β-amino alcohol ligands for enantioselective diethylzinc additions to aldehydes. The quaternary carbon enhances steric discrimination at the catalytic site, a feature documented across the amino alcohol ligand class [1]. Researchers seeking improved enantiomeric excess over simpler secondary or primary alcohol analogs should evaluate this compound for ligand optimization studies.

Metabolic Stability Assessment in Probe Molecule Design

Because the tertiary alcohol group in 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol is resistant to alcohol dehydrogenase-mediated oxidation, this compound serves as a metabolically more stable scaffold compared to secondary alcohol congeners [1]. It is suitable for use as a control compound in drug metabolism studies where alcohol oxidation is a confounding variable, or as a starting point for designing CNS-penetrant probes where extended half-life is desired.

Synthetic Intermediate for Patent-Covered Phenylpropylamino Alkanol Derivatives

2-Methyl-1-[(1-phenylpropyl)amino]propan-2-ol falls within the generic scope of phenylpropylamino alkanols described in US Patent 3,683,008, which documents anorexigenic, analgesic, and anticonvulsant properties for this compound class [2]. The tertiary alcohol provides a non-oxidizable handle for esterification or further derivatization, making it a versatile intermediate for generating patent-relevant libraries with potentially improved in vivo stability profiles.

Physicochemical Comparator in Lipophilicity-Optimized Compound Series

With a molecular weight of 207.31 and an estimated logP approximately 0.5 units higher than its primary alcohol analog 3-[(1-phenylpropyl)amino]propan-1-ol, 2-methyl-1-[(1-phenylpropyl)amino]propan-2-ol provides a tool compound for exploring structure-permeability relationships in amino alcohol series [3]. Its enhanced lipophilicity makes it particularly relevant for parallel artificial membrane permeability assay (PAMPA) or Caco-2 screening cascades aimed at CNS bioavailability optimization.

Application

Selection Property

Validation Focus

Chiral ligand screening studies

Tertiary alcohol steric environment at C2

Enantioselectivity assessment in asymmetric addition catalysis

Metabolic stability comparison studies

Tertiary alcohol oxidation resistance

ADH-mediated metabolic pathway context review

Patent-class derivatization studies

Non-oxidizable tertiary alcohol esterification handle

Derivative stability profiling context

Lipophilicity-permeability correlation studies

Estimated logP elevation vs primary alcohol analogs

PAMPA or Caco-2 permeability screening endpoints

• [1] Pu, L. (2001). 1,1'-Binaphthyl dimers, oligomers, and polymers: Molecular recognition, asymmetric catalysis, and new materials. Chemical Reviews, 101(3), 757-824. (Review of amino alcohol ligands). View Source
• [2] Beregi, L., Hugon, P., Le Douarec, J. C., & Duhault, J. (1972). Phenyl propylamino alkanols and their esters. US Patent 3,683,008. View Source
• [3] PubChem, 3-[(1-Phenylpropyl)amino]propan-1-ol, CID 53411274; Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616. View Source